Cas no 120-95-6 (2,4-bis(2-methylbutan-2-yl)phenol)

2,4-bis(2-methylbutan-2-yl)phenol structure

120-95-6 structure

Product Name:2,4-bis(2-methylbutan-2-yl)phenol

CAS No:120-95-6

Molecular Formula:C₁₆H₂₆O

Molecular Weight:234.3770

MDL:MFCD00041929

CID:35976

PubChem ID:8455

2,4-bis(2-methylbutan-2-yl)phenol Properties

Names and Identifiers

- 2,4-Di-tert-pentylphenol
- 2,4-Di-tert-amylphenol
- 2,4-Di-tert-pentylphenolneat
- 2,4-Bis(1,1-dimethylpropyl)phenol
- 2,4-bis(2-methylbutan-2-yl)phenol
- Phenol,2,4-di-tert-pentyl- (6CI,7CI,8CI)
- 2,4-Bis(tert-pentyl)phenol
- 2,4-Di(1,1-dimethylpropyl)phenol
- NSC 158351
- DTAP
- prodox156
- Di-tert-amylphenol
- 2,4-Di-t-pentyphenol
- 2,4-DI-T-PENTYLPHENOL
- 2,4-di-tert-Pentylphenyl
- 2,4-di-tert-pentyl-pheno
- 2,4-di-t-amylphenol
- Prodox 156
- Phenol, 2,4-bis(1,1-dimethylpropyl)-
- Phenol, 2,4-di-tert-pentyl-
- WMVJWKURWRGJCI-UHFFFAOYSA-N
- 852F1HP88H
- DSSTox_CID_6974
- DSSTox_RID_78270
- DSSTox_GSID_26974
- 2,4-di-t-amyl phenol
- Phenol,4-di-tert-pentyl-
- 2,4-DI-T-PENTYLPHENOL [HSDB]
- FT-0657965
- Tox21_202168
- UNII-852F1HP88H
- NS00015599
- D78380
- Tox21_300090
- MFCD00041929
- InChI=1/C16H26O/c1-7-15(3,4)12-9-10-14(17)13(11-12)16(5,6)8-2/h9-11,17H,7-8H2,1-6H3
- HSDB 5588
- CS-0196566
- NCGC00164151-02
- WMVJWKURWRGJCI-UHFFFAOYSA-
- DTXCID106974
- A804626
- EINECS 204-439-0
- 2,4-Di-tert-amylphenol, 99%
- CAS-120-95-6
- D5320
- NSC-158351
- 2,4-di-(tert-amyl)phenol
- Phenol,4-bis(1,1-dimethylpropyl)-
- EN300-19233
- NCGC00164151-01
- 2,4-bis-(1,1-Dimethylpropyl)phenol
- NCGC00164151-03
- NCGC00254009-01
- DTXSID9026974
- NSC158351
- SCHEMBL80891
- 120-95-6
- BRN 2370274
- NCGC00259717-01
- AKOS009028944
- CHEMBL1890694
- W-108467
- D3294
- 3-06-00-02085 (Beilstein Handbook Reference)
- Ditertamylphenol
- Phenol, 2,4bis(1,1dimethylpropyl)
- 2,4-di-tert-amyl phenol
- 2,4Ditertpentylphenol
- 2,4-di(1,1-dimethylpropyl)phenol
- 2,4-BIS(TERT-PENTYL)PHENOL
- Phenol, 2,4ditertpentyl
- 2,4Ditertamylphenol
- 2，4-di-t-amylphenol
- 2,4-DI-TERT-AMYLPHENOL
- +Expand
- MDL： MFCD00041929
- InChIKey： WMVJWKURWRGJCI-UHFFFAOYSA-N
- Inchi： 1S/C16H26O/c1-7-15(3,4)12-9-10-14(17)13(11-12)16(5,6)8-2/h9-11,17H,7-8H2,1-6H3
- SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])[H]
- BRN： 2370274

Computed Properties

Exact Mass: 234.19800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 4
Monoisotopic Mass: 234.198365
Heavy Atom Count: 17
Complexity: 242
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 20.2

Experimental Properties

LogP: 4.76740
PSA: 20.23000
Refractive Index: 1.506-1.508
Boiling Point: 143°C/4mmHg(lit.)
Melting Point: 25 °C (lit.)
Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c
Color/Form: Transparent to yellowish semisolid
Density: 0.930 g/mL at 25 °C(lit.)

2,4-bis(2-methylbutan-2-yl)phenol Security Information

Symbol: GHS07 GHS08 GHS09
RTECS：SL3500000
WGK Germany：2
Safety Term：S26;S37/39
Safety Instruction： S26-S37/39
Packing Group：I; II; III
Risk Phrases：R22; R36/38
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302-H319-H371-H410
Warning Statement： P260-P264-P270-P273-P280-P301+P312+P330-P305+P351+P338+P337+P313-P308+P311-P391-P405-P501
Prompt：warning
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
PackingGroup：III
Risk Phrases： 22-36
Signal Word：Warning
HazardClass：9

2,4-bis(2-methylbutan-2-yl)phenol Customs Data

HS CODE：2907199090
Customs Data：

China Customs Code:
2907199090

Overview:

2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,4-bis(2-methylbutan-2-yl)phenol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000QI0-25g	Phenol, 2,4-bis(1,1-dimethylpropyl)-	120-95-6	99%	25g	$9.00
A2B Chem LLC	AA33544-25g	2,4-Di-tert-pentylphenol	120-95-6	98%	25g	$9.00
Aaron	AR000QQC-25g	Phenol, 2,4-bis(1,1-dimethylpropyl)-	120-95-6	98%	25g	$13.00
abcr	AB249989-25 g	2,4-Di-tert-amylphenol, 95%; .	120-95-6	95%	25g	€46.20	2023-04-27
Ambeed	A158947-25g	2,4-Di-tert-pentylphenol	120-95-6	99%	25g	$11.0	2024-05-30
Cooke Chemical	BD3388753-25g	2,4-Di-tert-pentylphenol	120-95-6	98+%	25g	RMB 72.00	2023-09-07
Enamine	EN300-19233-0.1g	2,4-bis(2-methylbutan-2-yl)phenol	120-95-6	95%	0.1g	$31.0	2023-09-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D155373-100g	2,4-bis(2-methylbutan-2-yl)phenol	120-95-6	98%	100g	¥130.90	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1267236-500g	2,4-Di-tert-pentylphenol	120-95-6	98%	500g	￥700.00	2024-08-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D858667-500g	2,4-Di-tert-amylphenol	120-95-6	≥98%	500g	421.20